Cas no 1214360-00-5 (5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1214360-00-5
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4686283
• Update Time: 2025-05-20

5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine
• FCH1147019
• 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F4NO/c7-3-1-4(6(8,9)10)5(12)11-2-3/h1-2H,(H,11,12)
• InChI Key： BKCDBFKMFXHXDE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CNC1=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• Topological Polar Surface Area: 29.1

Additional information on 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine

5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1214360-00-5): A Versatile Fluorinated Pyridine Derivative

5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine (CAS 1214360-00-5) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocyclic compounds, which are known for their unique electronic properties and biological activity. The presence of both fluoro and trifluoromethyl groups on the pyridine ring makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine features a pyridine core substituted with three distinct functional groups: a fluoro at position 5, a hydroxy at position 2, and a trifluoromethyl at position 3. This specific arrangement creates a unique electronic environment that influences the compound's reactivity, solubility, and potential biological interactions. Researchers have been particularly interested in how these substituents affect the molecule's hydrogen bonding capacity and lipophilicity, properties crucial for pharmaceutical applications.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in medicinal chemistry, with 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine serving as a key intermediate in the synthesis of various bioactive molecules. The compound's ability to modulate electronic properties while maintaining metabolic stability makes it valuable for developing new kinase inhibitors and antimicrobial agents. These applications align with current research trends focusing on targeted therapies and antibiotic resistance solutions.

In material science, 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine has shown promise as a building block for advanced materials. The trifluoromethyl group contributes to enhanced thermal stability and unique electronic characteristics, making derivatives of this compound potentially useful in organic electronics and liquid crystal displays. This aligns with the growing demand for high-performance materials in display technologies and flexible electronics.

The synthesis of 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine typically involves multi-step processes that carefully control the introduction of each functional group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Researchers are particularly interested in developing efficient catalytic systems for introducing the trifluoromethyl group while maintaining high regioselectivity.

Analytical characterization of 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine presents unique challenges due to the presence of multiple electronegative substituents. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are essential for confirming the structure and purity of this compound. These analytical methods are crucial for quality control in pharmaceutical applications where even minor impurities can significantly impact biological activity.

The commercial availability of 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine has increased in recent years, driven by growing demand from both academic and industrial researchers. Suppliers typically offer this compound with various purity grades, from research quantities to bulk pharmaceutical intermediates. Current market trends show particular interest in custom fluorination services and specialty fluorine chemistry solutions that can provide derivatives of this important scaffold.

From a regulatory perspective, 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine requires careful handling according to standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Researchers should consult the latest safety data sheets for specific handling instructions and disposal guidelines.

Future research directions for 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine include exploring its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a versatile synthetic intermediate positions it well for applications in next-generation drug discovery. Additionally, its unique electronic properties may find applications in developing novel catalysts for organic transformations.

For researchers working with fluorinated pyridine compounds, understanding the structure-activity relationships of 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine can provide valuable insights for molecular design. The compound serves as an excellent case study in how strategic placement of fluorine atoms and electron-withdrawing groups can dramatically alter a molecule's properties and potential applications.

In conclusion, 5-Fluoro-2-hydroxy-3-(trifluoromethyl)pyridine (CAS 1214360-00-5) represents an important building block in modern chemical research. Its unique combination of substituents offers multiple avenues for structural modification, making it valuable across various scientific disciplines. As research into fluorinated heterocycles continues to expand, this compound will likely play an increasingly important role in developing new pharmaceuticals, agrochemicals, and functional materials.